Cas no 76092-29-0 (1-Bromo-4-(tribromomethyl)benzene)

• Product Name: 1-Bromo-4-(tribromomethyl)benzene
• CAS No: 76092-29-0
• MF: C₇H₄Br₄
• MW: 407.722659111023
• CID: 59752
• PubChem ID: 242824
• Update Time: 2025-11-02

1-Bromo-4-(tribromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(tribromomethyl)benzene
• 1-BROMO-4-(TRIBROMOMETHYL)-BENZENE
• 1-Brom-4-tribrommethyl-benzol
• 1-bromo-4-tribromomethyl-benzene
• Benzene,1-bromo-4-(tribromomethyl)
• p-BrC6H4CBr3
• p-bromobenzotribromide
• SCHEMBL11051817
• BDA09229
• NSC51774
• DTXSID00287612
• AKOS021983199
• FT-0742942
• EN300-6748546
• NSC-51774
• 76092-29-0
• DB-025612
• JYAVJLTUVOJMPZ-UHFFFAOYSA-N
• G47289

• Inchi： 1S/C7H4Br4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
• InChI Key： JYAVJLTUVOJMPZ-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)Br)(Br)Br

Computed Properties

• Exact Mass: 403.70500
• Monoisotopic Mass: 403.705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 2.511
• Boiling Point: 328.9 °C at 760 mmHg
• Flash Point: 328.9 °C at 760 mmHg
• Refractive Index: 1.684
• PSA: 0.00000
• LogP: 4.74410

Additional information on 1-Bromo-4-(tribromomethyl)benzene

1-Bromo-4-(tribromomethyl)benzene (CAS No. 76092-29-0): Properties, Applications, and Market Insights

1-Bromo-4-(tribromomethyl)benzene (CAS No. 76092-29-0) is a specialized brominated aromatic compound with significant industrial and research applications. This compound, also known as 4-Bromo-α,α,α-tribromotoluene, features a unique molecular structure combining a bromine substituent with a tribromomethyl group on a benzene ring. Its chemical formula is C₇H₄Br₄, and it has a molecular weight of 391.72 g/mol.

The compound exhibits notable thermal stability and flame-retardant properties, making it valuable in materials science. Recent interest in sustainable flame retardants has driven research into brominated compounds like 1-Bromo-4-(tribromomethyl)benzene, as industries seek alternatives to traditional halogenated flame retardants. Its melting point ranges between 120-125°C, and it appears as a white to off-white crystalline powder under standard conditions.

In pharmaceutical applications, 1-Bromo-4-(tribromomethyl)benzene serves as a key intermediate in synthesizing various active pharmaceutical ingredients (APIs). The compound's reactivity allows for selective bromination reactions, making it valuable in creating complex molecular structures. Researchers are particularly interested in its potential for developing new antimicrobial agents and specialty chemicals.

The electronics industry utilizes 1-Bromo-4-(tribromomethyl)benzene in the production of flame-retardant polymers for circuit boards and electronic components. With growing demand for safer electronics and stricter fire safety regulations, this compound has gained attention as a potential solution. Its application extends to liquid crystal displays (LCDs) and other high-performance materials requiring thermal stability.

Environmental considerations surrounding brominated compounds have led to innovations in the synthesis and application of 1-Bromo-4-(tribromomethyl)benzene. Manufacturers are developing more efficient production methods to minimize waste and improve yield. The compound's persistence in the environment has prompted research into biodegradable alternatives and recycling processes for brominated materials.

Market analysis indicates steady growth for 1-Bromo-4-(tribromomethyl)benzene, particularly in Asia-Pacific regions where electronics manufacturing is concentrated. The global market is projected to expand at a CAGR of 3-5% over the next five years, driven by demand from the polymer industry and specialty chemicals sector. Price fluctuations in bromine feedstock significantly impact production costs and market dynamics.

Quality control standards for 1-Bromo-4-(tribromomethyl)benzene typically require purity levels above 98%, with strict limits on impurities that could affect downstream applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for characterization and quality assurance. Storage recommendations include protection from moisture and light in well-sealed containers at room temperature.

Recent patents highlight novel applications of 1-Bromo-4-(tribromomethyl)benzene in advanced materials and nanotechnology. Researchers are exploring its use in organic semiconductors and photovoltaic materials, capitalizing on its electron-withdrawing properties. These developments align with global trends toward renewable energy technologies and smart materials.

Safety considerations for handling 1-Bromo-4-(tribromomethyl)benzene include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, appropriate handling procedures should be followed to minimize exposure. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling and emergency procedures.

The future outlook for 1-Bromo-4-(tribromomethyl)benzene appears promising, with potential applications emerging in green chemistry and sustainable material development. As regulatory frameworks evolve and technological advancements continue, this compound may find new roles in addressing contemporary challenges in materials science and chemical engineering.